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Introduction
Polonium-210 (Po-210) is a potent alpha-emitting radioisotope that has historically been used

as a heat source in Radioisotope Thermoelectric Generators (RTGs). RTGs are devices that

convert the heat generated by radioactive decay directly into electricity. Due to its high power

density and relatively low shielding requirements, Po-210 was an attractive candidate for early

space missions and other applications requiring a compact and lightweight power source.

These notes provide a comprehensive overview of the application of Po-210 in RTGs, including

its properties, historical context, and the necessary protocols for safe handling and

consideration in experimental designs.

Properties of Polonium-210 for RTG Applications
Polonium-210 possesses a unique combination of physical and radiological properties that

make it suitable for use in RTGs, particularly for missions of shorter duration.

Key Characteristics:

High Power Density: A single gram of Po-210 generates approximately 140 watts of thermal

power.[1] This high power density allows for the creation of very compact and lightweight
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heat sources.

Alpha Emitter: Po-210 decays primarily via alpha particle emission, which is easily shielded.

[1] This significantly reduces the mass of shielding required compared to isotopes that emit

more penetrating gamma or neutron radiation.

Short Half-Life: With a half-life of 138.4 days, Po-210 produces a large amount of heat over a

relatively short period.[1][2] This makes it ideal for missions that require high power for a few

months.

Low Gamma Emission: The gamma radiation associated with Po-210 decay is of very low

intensity, further simplifying shielding requirements.[1][2]

Data Presentation: Comparison of Radioisotopes for
RTGs
The selection of a radioisotope for an RTG is a critical design choice that depends on the

specific mission requirements, such as power level, operational lifetime, and mass constraints.

The following table summarizes the key properties of Po-210 in comparison to other commonly

used or considered radioisotopes.
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Property
Polonium-210 (Po-
210)

Plutonium-238 (Pu-
238)

Strontium-90 (Sr-
90)

Half-Life 138.4 days[1][2] 87.7 years 28.8 years

Decay Mode Alpha[1]
Alpha, Spontaneous

Fission
Beta

Power Density (W/g) 144[3] ~0.57 ~0.95

Specific Power (W/kg

of fuel form)
High Moderate Moderate

Shielding

Requirements

Low (primarily for

bremsstrahlung from

alpha interactions)

Moderate (neutrons

from spontaneous

fission)

High (bremsstrahlung

from beta decay)

Primary Radiation

Hazard

Internal contamination

(alpha particles)[4]

Neutron and gamma

radiation

Gamma radiation

(from bremsstrahlung)

Historical Use in

RTGs

Lunokhod rovers,

early SNAP devices[1]

[5]

Widely used in US

space missions (e.g.,

Voyager, Cassini, New

Horizons)

Terrestrial and some

Soviet space

applications

Experimental Protocols
The following protocols are a synthesis of best practices for handling radioactive materials and

information gleaned from historical documents on the fabrication of Po-210 heat sources.

These are intended for informational purposes and should be adapted and executed by trained

professionals in appropriately equipped facilities.

Protocol for Production of Polonium-210
Objective: To produce Polonium-210 through neutron bombardment of Bismuth-209.

Materials:

Stable Bismuth-209 (Bi-209) target
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Nuclear reactor with a high thermal neutron flux

Hot cell for remote handling and processing

Chemical separation and purification equipment

Procedure:

Encapsulate the high-purity Bi-209 target material in a suitable container for irradiation.

Irradiate the Bi-209 target in a nuclear reactor with a high thermal neutron flux. The neutron

capture reaction is: ²⁰⁹Bi + n → ²¹⁰Bi

Following irradiation, the target will contain Bismuth-210 (Bi-210), which has a half-life of

5.01 days and decays to Po-210 via beta decay: ²¹⁰Bi → ²¹⁰Po + β⁻

Transfer the irradiated target to a shielded hot cell for processing.

Chemically separate and purify the Po-210 from the remaining bismuth and any other

impurities. This is a critical step due to the high toxicity of polonium.

The purified Po-210 is then ready for fabrication into a heat source.

Protocol for Fabrication of a Po-210 Heat Source
Objective: To safely encapsulate the Po-210 radioisotope into a robust heat source suitable for

an RTG.

Materials:

Purified Polonium-210

Refractory container material (e.g., tantalum, platinum-rhodium alloys)

Welding equipment suitable for remote operation (e.g., TIG, laser)

Hot cell with an inert atmosphere

Calorimeter for measuring thermal output
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Procedure:

Prepare the encapsulation components, ensuring they are clean and free of contaminants.

In an inert atmosphere hot cell, load the specified amount of Po-210 into the primary

encapsulation container. The high specific activity of Po-210 will cause significant self-

heating, a factor that must be managed during handling.[6]

Seal the primary container using a high-reliability welding technique.

Perform non-destructive testing (e.g., helium leak testing, radiographic inspection) to verify

the integrity of the primary seal.

Place the primary capsule into a secondary, and potentially tertiary, containment layer. These

outer layers provide additional safety and structural integrity.

Seal the outer layers using the same high-reliability welding and inspection techniques.

Measure the thermal output of the completed heat source using a calorimeter to ensure it

meets the design specifications.

Conduct further environmental testing (e.g., vibration, thermal cycling, impact testing) as

required by the specific application to qualify the heat source for use.

General Safety Protocols for Handling Polonium-210
WARNING: Polonium-210 is an extremely toxic substance due to its intense radioactivity.

Stringent safety protocols must be followed at all times. The primary hazard is internal

contamination through inhalation or ingestion.

Personal Protective Equipment (PPE):

Full-face respirator with appropriate cartridges for radioactive particulates.

Multiple layers of disposable gloves, changed frequently.

Disposable lab coats and coveralls.
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Shoe covers.

Facility Requirements:

All work with unsealed Po-210 must be conducted in a glovebox or hot cell maintained under

negative pressure.

The exhaust from these enclosures must be filtered through high-efficiency particulate air

(HEPA) filters.

Continuous air monitoring for alpha contamination is mandatory.

Handling Procedures:

Never handle Po-210 with bare hands. Use remote manipulators or tools.[7]

Minimize the generation of airborne contamination. Use wet chemistry techniques where

possible.

All containers with Po-210 must be clearly labeled with the radioisotope symbol, activity, and

date.

Regularly monitor work areas, personnel, and equipment for alpha contamination using

appropriate survey meters (e.g., alpha scintillation probes).

Implement a strict bioassay program (e.g., urine and fecal analysis) for all personnel working

with Po-210 to monitor for internal deposition.

Mandatory Visualizations
Signaling Pathways and Logical Relationships
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Caption: Workflow for the production and application of Po-210 in an RTG.
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Caption: Simplified decay chain leading to the formation and decay of Polonium-210.

Historical Applications and Discontinuation
The primary application of Po-210 in RTGs was in the Soviet Lunokhod lunar rovers, which

used Po-210 heaters to keep components warm during the frigid lunar nights.[1] Early

prototypes of the US SNAP (Systems for Nuclear Auxiliary Power) devices, such as SNAP-3,

also initially considered Po-210 as a fuel source.[5]

However, the use of Po-210 in RTGs was largely discontinued for several reasons:
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Short Half-Life: The 138.4-day half-life is too short for long-duration space missions, which

often last for many years.

Production and Handling Challenges: The production of significant quantities of Po-210 is

complex, and its high toxicity requires extremely stringent handling procedures.

Superiority of Pu-238: Plutonium-238, with its much longer half-life of 87.7 years and well-

characterized properties, became the preferred fuel for most long-duration space missions.

Conclusion
Polonium-210 represents a historically significant and technically interesting radioisotope for

RTG applications, particularly where high power density and low mass are required for short-

duration missions. While its use has been superseded by other isotopes like Pu-238 for most

applications, the study of Po-210 provides valuable insights into the design and operational

considerations of radioisotope power systems. The extreme toxicity of Po-210 necessitates that

any experimental work be conducted with the utmost caution and adherence to rigorous safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of Polonium-210 in Radioisotope
Thermoelectric Generators (RTGs)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076709#application-of-po-210-in-radioisotope-
thermoelectric-generators-rtgs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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